Cas no 885521-29-9 (4-Amino-3-chloro-6-indazolecarboxylic Acid methyl ester)

• Product Name: 4-Amino-3-chloro-6-indazolecarboxylic Acid methyl ester
• CAS No: 885521-29-9
• MF: C₉H₈ClN₃O₂
• MW: 225.631720542908
• CID: 840539
• PubChem ID: 24728332
• Update Time: 2025-06-26

4-Amino-3-chloro-6-indazolecarboxylic Acid methyl ester Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-3-chloro-1H-indazole-6-carboxylate
• 4-Amino-3-chloro-6-indazolecarboxylic acid methyl ester
• 4-AMINO-3-CHLORO-6-INDAZOLECARBOXYLIC ACID METHYL ESTER
• methyl 4-amino-3-chloro-2H-indazole-6-carboxylate
• AKOS022173008
• 885521-29-9
• Methyl4-amino-3-chloro-1H-indazole-6-carboxylate
• DTXSID60646367
• 4-Amino-3-chloro-6-indazolecarboxylic Acid methyl ester

• Inchi： 1S/C9H8ClN3O2/c1-15-9(14)4-2-5(11)7-6(3-4)12-13-8(7)10/h2-3H,11H2,1H3,(H,12,13)
• InChI Key： YEEIXZDNAUWXPA-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=CC(C(=O)OC)=CC2=NN1)N

Computed Properties

• Exact Mass: 225.0305042g/mol
• Monoisotopic Mass: 225.0305042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 81Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 4-Amino-3-chloro-6-indazolecarboxylic Acid methyl ester

Introduction to 4-Amino-3-chloro-6-indazolecarboxylic Acid methyl ester (CAS No. 885521-29-9) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 4-Amino-3-chloro-6-indazolecarboxylic Acid methyl ester (CAS No. 885521-29-9) represents a fascinating scaffold with significant potential in the realms of chemical biology and medicinal chemistry. Its unique structural features, comprising an indazole core substituted with an amino group, a chloro group, and a carboxylic acid methyl ester moiety, endow it with versatile reactivity and biological activity. This introduction delves into the compound's chemical properties, synthetic pathways, and its emerging applications in drug discovery and therapeutic development.

From a structural perspective, the indazole ring is a well-documented pharmacophore found in numerous bioactive molecules. The presence of both an amino group and a chloro substituent at the 3- and 6-positions, respectively, enhances the compound's potential for further functionalization. The carboxylic acid methyl ester group not only influences the solubility and metabolic stability of the molecule but also provides a handle for derivatization via ester hydrolysis or amidation, making it a valuable intermediate in synthetic chemistry.

The synthesis of 4-Amino-3-chloro-6-indazolecarboxylic Acid methyl ester typically involves multi-step organic transformations starting from commercially available indazole derivatives. One common approach includes chlorination at the 3-position followed by selective amination at the 4-position, with subsequent esterification to introduce the carboxylic acid methyl ester functionality. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have also been explored to achieve higher regioselectivity and yield optimization.

In recent years, 4-Amino-3-chloro-6-indazolecarboxylic Acid methyl ester has garnered attention in the field of drug discovery due to its promising biological activities. Preclinical studies have demonstrated its potential as an inhibitor of various enzymatic targets implicated in inflammatory and infectious diseases. Notably, its indazole core exhibits structural similarity to known bioactive scaffolds, suggesting that it may interact with biological macromolecules through hydrogen bonding and hydrophobic interactions.

One of the most compelling aspects of this compound is its ability to modulate key signaling pathways involved in disease progression. Research has indicated that derivatives of 4-Amino-3-chloro-6-indazolecarboxylic Acid methyl ester can inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central mediators of inflammation. Additionally, preliminary data suggest that it may exhibit antimicrobial properties by interfering with essential bacterial metabolic pathways.

The versatility of 4-Amino-3-chloro-6-indazolecarboxylic Acid methyl ester as a lead compound has also been highlighted in recent publications. By leveraging structure-based drug design principles, researchers have synthesized a series of analogs that exhibit enhanced potency and selectivity against target enzymes. These derivatives have shown promise in preclinical models, paving the way for further development into novel therapeutic agents.

The role of computational chemistry in optimizing the pharmacological profile of 4-Amino-3-chloro-6-indazolecarboxylic Acid methyl ester cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and identify key interaction sites within biological targets. These insights have guided the design of next-generation compounds with improved pharmacokinetic properties and reduced off-target effects.

Furthermore, green chemistry principles have been integrated into the synthesis of 4-Amino-3-chloro-6-indazolecarboxylic Acid methyl ester, emphasizing sustainable practices such as solvent-free reactions and catalytic methods. These approaches not only enhance efficiency but also minimize environmental impact, aligning with global efforts toward sustainable pharmaceutical development.

The future prospects for 4-Amino-3-chloro-6-indazolecarboxylic Acid methyl ester are bright, with ongoing research exploring its potential in treating neurological disorders and cancer. Its ability to modulate multiple biological pathways makes it an attractive candidate for developing multitarget drugs that can address complex diseases more effectively than single-target therapies.

In conclusion, 4-Amino-3-chloro-6-indazolecarboxylic Acid methyl ester (CAS No. 885521-29-9) stands out as a versatile intermediate with significant implications for chemical biology and medicinal chemistry. Its unique structural features, coupled with promising biological activities, make it a valuable scaffold for drug discovery efforts aimed at addressing unmet medical needs.